Cas no 1245652-75-8 (tert-butyl 2-(2-nitroethenyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(2-nitroethenyl)pyrrolidine-1-carboxylate
• CAS No: 1245652-75-8
• MF: C₁₁H₁₈N₂O₄
• MW: 242.271623134613
• CID: 1089468
• PubChem ID: 71301686
• Update Time: 2025-06-08

tert-butyl 2-(2-nitroethenyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (E)-tert-Butyl 2-(2-nitrovinyl)pyrrolidine-1-carboxylate
• tert-butyl 2-[(E)-2-nitroethenyl]pyrrolidine-1-carboxylate
• tert-butyl 2-(2-nitroethenyl)pyrrolidine-1-carboxylate
• DTXSID60744438
• EN300-1877323
• 1245652-75-8
• tert-butyl (E)-2-(2-nitrovinyl)pyrrolidine-1-carboxylate
• AKOS022173012
• (E)-tert-butyl2-(2-nitrovinyl)pyrrolidine-1-carboxylate
• tert-butyl 2-(2-nitrovinyl)pyrrolidine-1-carboxylate

• MDL： MFCD18072746
• Inchi： 1S/C11H18N2O4/c1-11(2,3)17-10(14)12-7-4-5-9(12)6-8-13(15)16/h6,8-9H,4-5,7H2,1-3H3/b8-6+
• InChI Key： PAWKTAHOTPAHNV-SOFGYWHQSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1/C=C/[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 242.12665706g/mol
• Monoisotopic Mass: 242.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl 2-(2-nitroethenyl)pyrrolidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 2-(2-Nitroethenyl)pyrrolidine-1-carboxylate (CAS: 1245652-75-8)

The compound tert-butyl 2-(2-nitroethenyl)pyrrolidine-1-carboxylate (CAS: 1245652-75-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its nitroethenyl and pyrrolidine carboxylate functional groups, serves as a versatile intermediate in the synthesis of bioactive compounds, particularly in the development of novel therapeutics targeting neurological and inflammatory diseases.

Recent studies have highlighted the compound's role as a key precursor in the synthesis of pyrrolidine-based inhibitors, which exhibit potent activity against enzymes such as dipeptidyl peptidase-4 (DPP-4) and prolyl oligopeptidase (POP). These enzymes are critical targets for the treatment of type 2 diabetes and neurodegenerative disorders, respectively. The unique structural features of tert-butyl 2-(2-nitroethenyl)pyrrolidine-1-carboxylate, including its nitroethenyl moiety, facilitate efficient Michael addition reactions, enabling the construction of complex heterocyclic frameworks with high stereoselectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of this compound in the asymmetric synthesis of pyrrolidine derivatives with enhanced binding affinity for DPP-4. The study reported a novel catalytic system that leverages the nitroethenyl group for selective functionalization, yielding derivatives with improved pharmacokinetic properties. Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, explored its application in the design of POP inhibitors, showcasing its potential in addressing cognitive impairments associated with Alzheimer's disease.

Beyond its pharmacological applications, tert-butyl 2-(2-nitroethenyl)pyrrolidine-1-carboxylate has also been employed in materials science. Its nitroethenyl group participates in photo-induced cycloaddition reactions, making it a valuable building block for the development of photoresponsive polymers. A 2024 study in ACS Applied Materials & Interfaces detailed its use in creating smart hydrogels with tunable mechanical properties, which could find applications in drug delivery systems.

Despite these advancements, challenges remain in optimizing the scalability and environmental sustainability of its synthesis. Recent efforts have focused on green chemistry approaches, such as catalytic hydrogenation and solvent-free reactions, to minimize waste and improve yield. A 2023 review in Chemical Reviews emphasized the need for further research into the compound's mechanistic pathways to unlock its full potential in both medicinal and material sciences.

In conclusion, tert-butyl 2-(2-nitroethenyl)pyrrolidine-1-carboxylate (CAS: 1245652-75-8) represents a promising scaffold for multidisciplinary research. Its applications span from drug discovery to advanced materials, underscoring its importance in contemporary chemical biology. Future studies are expected to delve deeper into its mechanistic insights and explore novel derivatives with enhanced bioactivity and functionality.